Cas no 831169-56-3 (Butanoic acid, 4-piperidinylmethyl ester)

• Product name: Butanoic acid, 4-piperidinylmethyl ester
• CAS No: 831169-56-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 678312
• PubChem ID: 71416392

Butanoic acid, 4-piperidinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-piperidinylmethyl ester
• piperidin-4-ylmethyl butanoate
• DTXSID70835785
• (Piperidin-4-yl)methyl butanoate
• 831169-56-3

• Inchi： InChI=1S/C10H19NO2/c1-2-3-10(12)13-8-9-4-6-11-7-5-9/h9,11H,2-8H2,1H3
• InChI Key： SIFZKUWPCAUHMU-UHFFFAOYSA-N
• SMILES： CCCC(=O)OCC1CCNCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų